5-Amino-1-[2-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile

• CAS No.: 792953-04-9
• Molecular Formula: C11H7F3N4
• Molecular Weight: 252.20 g/mol
• IUPAC Name: 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile
• InChI: InChI=1S/C11H7F3N4/c12-11(13,14)8-3-1-2-4-9(8)18-10(16)7(5-15)6-17-18/h1-4,6H,16H2
• InChI Key: QEJFOBDVSHVJFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)N2C(=C(C=N2)C#N)N

Description

5-Amino-1-[2-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H7F3N4 and its molecular weight is 252.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-(Trifluoromethyl)phenyl)hydrazine (CAS no. 365-34-4) (10.0 g, 56.77 mmol) was dissolved in MeOH (150 mL) under nitrogen at 0° C. 2-(ethoxymethylene)malononitrile (6.93 g, 56.77 mmol) added portionwise over 2 mins and the mixture stirred at ˜0° C. for 0.5 hours. The reaction was heated at reflux for 2 hours. Further methanol (15 mL) was added to aid mobility. The mixture was allowed to cool and was evaporated to give the product (14.3 g, 100%) which was used without further purification. 1H NMR (400 MHz, DMSO) δ 6.63 (2H, s), 7.53 (1H, d), 7.73 (1H, s), 7.74-7.77 (1H, m), 7.82-7.86 (1H, m), 7.91-7.94 (1H, m); m/z (ESI+) (M+H)+=253; HPLC tR=1.60 min.